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Compound of Interest

Compound Name: (Triclocarban-13C6)

Cat. No.: B15295158 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of

Triclocarban-13C6, ensuring compliance with safety regulations and minimizing environmental

impact.

Triclocarban-13C6 is an isotopically labeled form of Triclocarban, a potent antibacterial agent.

Due to the environmental hazards associated with Triclocarban, including high toxicity to

aquatic life and its persistence in the environment, Triclocarban-13C6 must be managed as a

hazardous waste.[1] Discharge into drains or the environment is strictly prohibited.[2]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat.

All handling of Triclocarban-13C6 should be conducted in a well-ventilated area or under a

chemical fume hood to avoid inhalation of any dust or aerosols.

Step-by-Step Disposal Protocol
The recommended method for the disposal of Triclocarban-13C6 is through a licensed

professional waste disposal service that utilizes chemical incineration.

Waste Collection and Storage:
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Collect waste Triclocarban-13C6, including any contaminated materials (e.g., pipette tips,

vials, absorbent paper), in a dedicated, clearly labeled, and sealed hazardous waste

container.

The container must be made of a compatible material that will not react with the chemical.

Store the waste container in a designated, secure area away from incompatible materials.

Packaging for Disposal:

Ensure the waste container is tightly sealed to prevent leaks or spills.

Label the container clearly with "Hazardous Waste," the chemical name "Triclocarban-

13C6," and any other information required by your institution's environmental health and

safety (EHS) department or the licensed waste disposal company.

Arranging for Professional Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Alternatively, directly contact a licensed professional waste disposal service. Provide them

with the safety data sheet (SDS) for Triclocarban or Triclocarban-13C6.

The primary recommended disposal method is incineration in a chemical incinerator

equipped with an afterburner and scrubber to neutralize harmful combustion byproducts.

Disposal of Empty Containers:

Empty containers that held Triclocarban-13C6 must also be treated as hazardous waste

unless properly decontaminated.

To decontaminate, rinse the container three times with a suitable solvent (e.g., acetone or

methanol).

Collect the rinsate as hazardous waste and dispose of it along with the chemical waste.
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After triple rinsing, the container can typically be disposed of as non-hazardous waste.

Always confirm this procedure with your local regulations.

Spill Management:

In the event of a spill, avoid creating dust.

Carefully sweep up the spilled solid material and place it in a sealed container for disposal

as hazardous waste.

Clean the spill area with a suitable solvent and absorbent material, and collect these

materials as hazardous waste.

Quantitative Data for Handling and Storage
The following table summarizes key quantitative data for the safe handling and storage of

Triclocarban-13C6.

Parameter Value Source

Storage Temperature (Solid) Room Temperature [3][4]

Storage Stability (Solid) 3 years at room temperature [3]

Storage Temperature (In

Solvent)

-20°C (for up to 1 year) or

-80°C (for up to 2 years)
[3]

Solubility in DMSO 100 mg/mL

Incineration Temperature
Generally 850°C - 1000°C for

hazardous waste
[1]

Incinerator Gas Residence

Time
> 2 seconds [1]

Experimental Protocols
The disposal procedures outlined above are based on standard protocols for handling

hazardous chemical waste. Specific experimental protocols that generate Triclocarban-13C6
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waste should incorporate these disposal steps into their methodology to ensure safety and

compliance from the outset.

Visualizing the Disposal Workflow
To further clarify the proper disposal pathway for Triclocarban-13C6, the following diagram

illustrates the decision-making and procedural flow.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15295158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Triclocarban-13C6 Waste Generation

Step 1: Segregation & Collection

Step 2: Temporary Storage

Step 3: Professional Disposal

Special Case: Empty Containers

Generate Triclocarban-13C6 Waste
(Unused chemical, contaminated labware, spill cleanup material)

Collect in a dedicated,
compatible, and sealed

hazardous waste container

Label container with
'Hazardous Waste' and

chemical name

Store in a designated,
secure hazardous waste

accumulation area

Contact Institutional EHS or
Licensed Waste Disposal Service

Arrange for pickup and
transport to a licensed facility

Final Disposal by
Chemical Incineration

Triple rinse with
appropriate solvent

Collect rinsate as
hazardous waste

Dispose of rinsed container
as non-hazardous waste

(pending local regulations)

Add to waste
container

Click to download full resolution via product page

Figure 1. Workflow for the proper disposal of Triclocarban-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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